Cas no 4681-16-7 (2-(2,3,5-Trichlorophenyl)acetonitrile)

2-(2,3,5-Trichlorophenyl)acetonitrile structure
4681-16-7 structure
Product Name:2-(2,3,5-Trichlorophenyl)acetonitrile
CAS No:4681-16-7
MF:C8H4Cl3N
MW:220.483058929443
MDL:MFCD09923728
CID:3166638
PubChem ID:19705099
Update Time:2025-04-21

2-(2,3,5-Trichlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3,5-Trichlorophenyl)acetonitrile
    • MVGPEGIFSAFHOU-UHFFFAOYSA-N
    • CS-10235
    • 2,3,5-trichlorophenylacetonitrile
    • AKOS027281637
    • SCHEMBL5069204
    • 4681-16-7
    • MFCD09923728
    • MDL: MFCD09923728
    • Inchi: 1S/C8H4Cl3N/c9-6-3-5(1-2-12)8(11)7(10)4-6/h3-4H,1H2
    • InChI Key: MVGPEGIFSAFHOU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CC=1CC#N)Cl)Cl

Computed Properties

  • Exact Mass: 218.940932g/mol
  • Monoisotopic Mass: 218.940932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 316.9±37.0 °C at 760 mmHg
  • Flash Point: 138.2±20.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2,3,5-Trichlorophenyl)acetonitrile Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR300722-1g
2,3,5-Trichlorophenylacetonitrile
4681-16-7
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£265.00 2023-09-02
abcr
AB390760-5 g
2,3,5-Trichlorophenylacetonitrile; 95%
4681-16-7
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€582.30 2023-07-19
abcr
AB390760-10 g
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€991.40 2023-07-19
TRC
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$ 280.00 2022-06-02
TRC
T112865-500mg
2-(2,3,5-Trichlorophenyl)acetonitrile
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$ 465.00 2022-06-02
abcr
AB390760-5g
2,3,5-Trichlorophenylacetonitrile, 95%; .
4681-16-7 95%
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€582.30 2025-02-13
abcr
AB390760-10g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Apollo Scientific
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